5-Methoxypyrazine-2-carbonitrile

Specification

• CAS No.: 38789-76-3
• Molecular Formula: C6H5N3O
• Molecular Weight: 135.12 g/mol
• IUPAC Name: 5-methoxypyrazine-2-carbonitrile
• Standard InChI: InChI=1S/C6H5N3O/c1-10-6-4-8-5(2-7)3-9-6/h3-4H,1H3
• Standard InChI Key: RCSORRYLRVDCJD-UHFFFAOYSA-N
• SMILES: COC1=NC=C(N=C1)C#N
• Canonical SMILES: COC1=NC=C(N=C1)C#N

Introduction

5-Methoxypyrazine-2-carbonitrile is a chemical compound with the CAS number 38789-76-3. It is characterized by its molecular formula, C6H5N3O, and molecular weight of 135.12 g/mol. This compound is a derivative of pyrazine, a heterocyclic aromatic ring system, and contains a methoxy group and a nitrile functional group attached to the pyrazine ring.

Safety Information

5-Methoxypyrazine-2-carbonitrile is classified with a GHS07 warning symbol, indicating potential health hazards. The hazard statements include H302 (harmful if swallowed), H312 (harmful in contact with skin), H315 (causes skin irritation), H319 (causes serious eye irritation), H332 (harmful if inhaled), and H335 (may cause respiratory irritation). Precautionary measures are detailed in the safety data sheet, emphasizing proper handling and protective equipment use.

Synthesis and Applications

While specific synthesis methods for 5-Methoxypyrazine-2-carbonitrile are not widely detailed in the available literature, pyrazine derivatives are often synthesized through reactions involving pyrazine rings and appropriate functional group transformations. The compound's nitrile group makes it a potential intermediate in organic synthesis, particularly for the preparation of other pyrazine derivatives with diverse applications in pharmaceuticals and materials science.